Cas no 20409-48-7 (2,2-dimethyl-1-(thiophen-2-yl)propan-1-one)

2,2-dimethyl-1-(thiophen-2-yl)propan-1-one Properties

Names and Identifiers

• 2-(Trimethylacetyl)thiophene
• 2-Pivaloylthiophene
• 2,2-dimethyl-1-thiophen-2-ylpropan-1-one
• 2,2-dimethyl-1-thiophenyl-1-propanone
• tert-Butyl 2-thienyl ketone
• 2,2-dimethyl-1-(thiophen-2-yl)propan-1-one
• A814535
• J-013291
• 2,2-dimethyl-1-thiophen-2-yl-propan-1-one
• AKOS009156428
• EN300-1238153
• 2.2-dimethyl-1-thiophenyl-1-propanone
• SCHEMBL3181932
• 2-(2,2-dimethylpropionyl)thiophene
• MFCD00051668
• AS-65632
• 2, 2-dimethyl-1-thiophen-2-ylpropan-1-one
• FT-0608982
• DTXSID60380315
• 2,2-dimethyl-1-(2-thienyl)propan-1-one
• t-butyl-2-thienylketone
• E85359
• CS-0358925
• CHEBI:194736
• 2-(Trimethylacetyl)thiophene, 97%
• 20409-48-7
• 22044-14-0
• DB-355045
• +Expand

• MDL： MFCD00051668
• InChIKey： PMUOKYKJIKZPIR-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12OS/c1-9(2,3)8(10)7-5-4-6-11-7/h4-6H,1-3H3
• SMILES： CC(C)(C)C(=O)C1=CC=CS1
• BRN： 116243

Computed Properties

• Exact Mass: 168.06100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 168.061
• Heavy Atom Count: 11
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• LogP: 2.97690
• PSA: 45.31000
• Refractive Index: n20/D 1.536
• Boiling Point: 114-116 °C/14 mmHg
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.070 g/mL at 25 °C

2,2-dimethyl-1-(thiophen-2-yl)propan-1-one Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25-S36/37
• Risk Phrases：R22; R43
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H317
• Warning Statement： P280
• Risk Phrases： 22-43
• Signal Word：Warning

2,2-dimethyl-1-(thiophen-2-yl)propan-1-one Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%